(2-Cyclopropyloxazol-4-yl)methanamine

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: (2-cyclopropyl-1,3-oxazol-4-yl)methanamine
• InChI: InChI=1S/C7H10N2O/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-3,8H2
• InChI Key: IELXVHFXVDJMAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CO2)CN

Description

(2-Cyclopropyloxazol-4-yl)methanamine is a heterocyclic organic compound featuring an oxazole ring substituted with a cyclopropyl group at the 2-position and an aminomethyl (-CH2NH2) group at the 4-position. Oxazole derivatives are known for their diverse biological activities, including roles as enzyme inhibitors, receptor modulators, and intermediates in pharmaceutical synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison based on structural motifs and functional groups:

Heterocyclic Core and Substituents

Compound Name	Heterocyclic Core	Key Substituents	Functional Groups	Primary Use
(2-Cyclopropyloxazol-4-yl)methanamine	Oxazole	Cyclopropyl (C2), aminomethyl (C4)	Amine (-NH2)	Not specified
Procyazine	Triazine	Cyclopropylamino, chloro	Nitrile (-CN), amino (-NH)	Herbicide
Cyanazine	Triazine	Ethylamino, chloro	Nitrile (-CN), amino (-NH)	Herbicide
Ipconazole	Cyclopentanol	Triazolylmethyl, chlorophenyl	Alcohol (-OH), triazole	Fungicide

Key Observations:

• Heterocyclic Core Influence: Oxazole (target compound) is a five-membered ring with one oxygen and one nitrogen atom, contrasting with triazine (six-membered, three nitrogen atoms) in procyazine and cyanazine. Triazole-containing ipconazole demonstrates the importance of fused heterocycles in fungicidal activity, likely due to enhanced steric and electronic interactions with biological targets .
• Substituent Effects: The cyclopropyl group in both the target compound and procyazine may confer steric hindrance and metabolic stability. In procyazine, this group is part of an amino substituent on a triazine ring, whereas in the target compound, it is directly attached to the oxazole. Amino/Nitrile Groups: Nitriles in procyazine and cyanazine contribute to herbicidal activity by mimicking natural substrates in plant enzymes. The primary amine in the target compound could enable different modes of action, such as protonation at physiological pH or participation in Schiff base formation.